Cas no 1214372-40-3 (2'-Fluoro-4-nitro-2-(trifluoromethyl)biphenyl)

• Product Name: 2'-Fluoro-4-nitro-2-(trifluoromethyl)biphenyl
• CAS No: 1214372-40-3
• MF: C₁₃H₇F₄NO₂
• MW: 285.19379734993
• CID: 4998074
• Update Time: 2025-10-23

2'-Fluoro-4-nitro-2-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-fluoro-4-nitro-2-(trifluoromethyl)biphenyl
• 2'-Fluoro-4-nitro-2-(trifluoromethyl)biphenyl

• Inchi： 1S/C13H7F4NO2/c14-12-4-2-1-3-10(12)9-6-5-8(18(19)20)7-11(9)13(15,16)17/h1-7H
• InChI Key： FNRXTMWTAWAYPG-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1C1C=CC=CC=1F)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 355
• XLogP3: 4.4
• Topological Polar Surface Area: 45.8

Additional information on 2'-Fluoro-4-nitro-2-(trifluoromethyl)biphenyl

Comprehensive Overview of 2'-Fluoro-4-nitro-2-(trifluoromethyl)biphenyl (CAS No. 1214372-40-3)

2'-Fluoro-4-nitro-2-(trifluoromethyl)biphenyl (CAS No. 1214372-40-3) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and advanced material science. This compound, characterized by its unique fluorinated and nitro-substituted biphenyl structure, offers remarkable chemical properties that make it invaluable for synthesizing complex molecules. Researchers and industry professionals are increasingly exploring its potential due to its electron-withdrawing trifluoromethyl group and nitro functionality, which enhance reactivity in cross-coupling reactions and other synthetic transformations.

The growing demand for fluorinated compounds in drug discovery has positioned 2'-Fluoro-4-nitro-2-(trifluoromethyl)biphenyl as a key intermediate. Its CAS No. 1214372-40-3 is frequently searched in academic databases and patent filings, reflecting its relevance in developing targeted therapies and small-molecule inhibitors. Recent trends in AI-driven drug design have further highlighted the importance of such compounds, as computational models prioritize fluorinated scaffolds for improved bioavailability and metabolic stability. This aligns with user queries like "fluorinated biphenyl applications" and "nitro-aromatics in medicinal chemistry," which dominate search engine trends.

From a synthetic chemistry perspective, the 2'-Fluoro-4-nitro-2-(trifluoromethyl)biphenyl structure is prized for its versatility. The fluoro and nitro substituents facilitate regioselective modifications, enabling the creation of diverse derivatives for high-throughput screening. Its role in Suzuki-Miyaura couplings and palladium-catalyzed reactions is well-documented, addressing common search queries such as "biphenyl cross-coupling techniques" and "trifluoromethyl group reactivity." These attributes make it a staple in laboratories focused on catalyst optimization and green chemistry initiatives.

In material science, CAS No. 1214372-40-3 is investigated for its potential in organic electronics and liquid crystal formulations. The compound’s aromatic rigidity and polarizable groups contribute to enhanced charge transport properties, a topic frequently searched alongside terms like "fluorinated biphenyls in OLEDs". This interdisciplinary appeal underscores its importance beyond traditional chemical synthesis.

Quality and safety are critical considerations for users sourcing 2'-Fluoro-4-nitro-2-(trifluoromethyl)biphenyl. Analytical techniques such as HPLC, NMR, and mass spectrometry ensure purity, while regulatory compliance adheres to global standards like REACH and GMP. These aspects resonate with search trends for "high-purity fluorinated intermediates" and "synthetic route scalability," reflecting industry priorities.

In summary, 2'-Fluoro-4-nitro-2-(trifluoromethyl)biphenyl (CAS No. 1214372-40-3) exemplifies innovation in modern chemistry. Its applications span drug development, catalysis, and advanced materials, addressing both academic curiosity and industrial needs. By integrating SEO-focused keywords like "fluorinated biphenyl synthesis" and "nitro-aromatic intermediates," this overview bridges technical expertise with user-centric accessibility.